Cas no 133967-00-7 (Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI))

• Product Name: Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI)
• CAS No: 133967-00-7
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 158624
• PubChem ID: 131693
• Update Time: 2025-04-19

Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI)
• 1-cyclopropylisoguanosine
• 6-amino-1-cyclopropyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-2-one
• 1-cyclopropyl-2-oxoadenosine
• Adenosine, 1-cyclopropyl-1,2-dihydro-2-oxo-
• BN 063
• BN-063
• 6-Amino-1-cyclopropyl-9-pentofuranosyl-1,9-dihydro-2H-purin-2-one
• DTXSID50928366
• 133967-00-7

• Inchi： 1S/C13H17N5O5/c14-10-7-11(16-13(22)18(10)5-1-2-5)17(4-15-7)12-9(21)8(20)6(3-19)23-12/h4-6,8-9,12,19-21H,1-3,14H2/t6-,8-,9-,12-/m1/s1
• InChI Key： WHBIVTCTMMRQMU-WOUKDFQISA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C1=NC(N(C=2N)C1CC1)=O)O)O

Computed Properties

• Exact Mass: 323.12311
• Monoisotopic Mass: 323.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 144.21